Cas no 2243514-82-9 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-5-nitrobenzoic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-5-nitrobenzoic acid
• CAS No: 2243514-82-9
• MF: C₂₃H₁₈N₂O₇
• MW: 434.398226261139
• CID: 6355560
• PubChem ID: 165842174
• Update Time: 2025-06-09

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492671
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-5-nitrobenzoic acid
• 2243514-82-9

• Inchi： 1S/C23H18N2O7/c1-31-20-11-13(22(26)27)10-19(25(29)30)21(20)24-23(28)32-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,18H,12H2,1H3,(H,24,28)(H,26,27)
• InChI Key： AJRZRJZUTJEICI-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC(C(=O)O)=CC=1[N+](=O)[O-])OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.11140092g/mol
• Monoisotopic Mass: 434.11140092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 131Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-5-nitrobenzoic acid

Professional Introduction to 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-5-nitrobenzoic Acid (CAS No. 2243514-82-9)

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-5-nitrobenzoic acid, with the CAS number 2243514-82-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core functionalized with nitro, methoxy, and carbonyl groups, as well as an amine moiety linked through an acyl bond to a fluorenylmethoxy group. The unique combination of these substituents imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of more complex pharmacologically active agents.

The< strong>fluorenylmethoxy group in the molecular structure not only enhances the solubility and stability of the compound but also serves as a versatile handle for further chemical modifications. This feature is particularly useful in medicinal chemistry, where such structural elements are often employed to improve pharmacokinetic profiles and target specificity. The presence of both< strong>nitro and< strong>methoxy substituents on the aromatic ring introduces electron-withdrawing and electron-donating effects, respectively, which can influence the reactivity and binding affinity of the molecule towards biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity offered by complex organic molecules. The< strong>4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-5-nitrobenzoic acid has emerged as a promising candidate in this context due to its ability to serve as a precursor for the synthesis of various bioactive compounds. For instance, its nitro group can be reduced to an amine, providing a pathway to introduce additional functionalization at this position. Similarly, the carboxylic acid functionality can be esterified or amidated, expanding its utility in drug design.

The< strong>molecular architecture of this compound also makes it an attractive scaffold for computational studies aimed at understanding structure-activity relationships (SAR). By leveraging advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how different substituents influence the electronic properties and conformational flexibility of the molecule. These insights are crucial for optimizing synthetic routes and predicting biological activity.

One of the most compelling aspects of< strong>4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-5-nitrobenzoic acid is its potential application in the development of targeted therapies. The combination of electron-deficient and electron-rich aromatic rings creates a molecular environment that can interact selectively with specific biological targets. This property is particularly relevant in oncology, where molecules with similar characteristics have shown promise as inhibitors of key enzymes involved in cancer cell proliferation and survival. Recent studies have highlighted the role of nitroaromatic compounds in modulating pathways associated with tumor growth and metastasis, suggesting that derivatives of this compound could have therapeutic value.

The< strong>fluorenylmethoxy group also contributes to the compound's potential as a tool for drug delivery systems. Fluorene-based moieties are known for their favorable photophysical properties, making them suitable for use in fluorescent probes and imaging agents. By incorporating such groups into drug-like molecules, researchers can develop systems that allow for real-time tracking of drug distribution and metabolism within living organisms. This capability is essential for understanding how drugs exert their effects at both cellular and organismal levels.

In addition to its pharmaceutical applications,< strong>4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-5-nitrobenzoic acid has shown promise in materials science research. The unique structural features of this compound make it a candidate for developing novel organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune electronic properties through strategic functionalization allows researchers to explore new frontiers in optoelectronic devices.

The synthesis of< strong>CAS No. 2243514-82-9 presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as flow chemistry have been explored to improve scalability while maintaining reaction efficiency. These efforts are critical for translating laboratory discoveries into industrial processes capable of producing large quantities of the compound for commercial use.

The growing body of research on< strong>molecular entities like 4-(Fluorenylmethoxycarbonylamino)-3-methoxy-5-nitrobenzoic acid underscores their importance in advancing both fundamental science and applied technologies. As our understanding of complex organic chemistry continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine and materials science.